Cas no 2229455-51-8 (tert-butyl N-{3-(azetidin-3-yl)methyl-4-fluorophenyl}carbamate)

• Product Name: tert-butyl N-{3-(azetidin-3-yl)methyl-4-fluorophenyl}carbamate
• CAS No: 2229455-51-8
• MF: C₁₅H₂₁FN₂O₂
• MW: 280.337847471237
• CID: 6219500
• PubChem ID: 165699690
• Update Time: 2025-05-20

tert-butyl N-{3-(azetidin-3-yl)methyl-4-fluorophenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-(azetidin-3-yl)methyl-4-fluorophenyl}carbamate
• EN300-1883514
• tert-butyl N-{3-[(azetidin-3-yl)methyl]-4-fluorophenyl}carbamate
• 2229455-51-8

• Inchi： 1S/C15H21FN2O2/c1-15(2,3)20-14(19)18-12-4-5-13(16)11(7-12)6-10-8-17-9-10/h4-5,7,10,17H,6,8-9H2,1-3H3,(H,18,19)
• InChI Key： DYOPVDTVTCFWAA-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1CC1CNC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 280.15870608g/mol
• Monoisotopic Mass: 280.15870608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-{3-(azetidin-3-yl)methyl-4-fluorophenyl}carbamate

Introduction to tert-butyl N-{3-(azetidin-3-yl)methyl-4-fluorophenyl}carbamate (CAS No. 2229455-51-8)

Tert-butyl N-{3-(azetidin-3-yl)methyl-4-fluorophenyl}carbamate, identified by its Chemical Abstracts Service (CAS) number 2229455-51-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their versatile biological activities and therapeutic potential. The unique structural features of this molecule, particularly its combination of an azetidine ring, a fluorophenyl moiety, and a carbamate functional group, make it a promising candidate for further exploration in drug discovery and development.

The molecular structure of tert-butyl N-{3-(azetidin-3-yl)methyl-4-fluorophenyl}carbamate consists of a tert-butyl group attached to a carbamate moiety, which is further linked to a 3-(azetidin-3-yl)methyl group. The presence of the 4-fluorophenyl ring introduces additional electronic properties that can influence the compound's interactions with biological targets. This structural complexity suggests that the compound may exhibit multiple modes of action, making it an intriguing subject for pharmacological studies.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their potential applications in treating various diseases. Carbamates have been shown to possess properties such as analgesic, anti-inflammatory, and neuroprotective effects. The specific substitution pattern in tert-butyl N-{3-(azetidin-3-yl)methyl-4-fluorophenyl}carbamate may contribute to its unique pharmacological profile, potentially making it effective against conditions that are not adequately addressed by existing treatments.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The azetidine ring is a common scaffold in medicinal chemistry, known for its ability to mimic natural amino acid structures and interact with biological enzymes and receptors. The incorporation of a fluorine atom into the phenyl ring enhances the compound's metabolic stability and binding affinity, which are critical factors in drug design. These features collectively position tert-butyl N-{3-(azetidin-3-yl)methyl-4-fluorophenyl}carbamate as a valuable asset in the quest for new therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds with greater accuracy. These tools have been instrumental in identifying promising candidates like tert-butyl N-{3-(azetidin-3-yl)methyl-4-fluorophenyl}carbamate for further experimental validation. By leveraging these technologies, scientists can accelerate the drug discovery process and bring new treatments to market more efficiently.

The synthesis of tert-butyl N-{3-(azetidin-3-yl)methyl-4-fluorophenyl}carbamate presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in enabling the efficient preparation of such molecules. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing the intricate frameworks required for this compound. These advancements not only facilitate the production of tert-butyl N-{3-(azetidin-3-yl)methyl-4-fluorophenyl}carbamate but also open up possibilities for generating derivatives with enhanced properties.

Once synthesized, tert-butyl N-{3-(azetidin-3-yl)methyl-4-fluorophenyl}carbamate undergoes rigorous testing to evaluate its biological activity and safety profile. Preclinical studies are conducted to assess its efficacy against various disease models and to identify any potential toxicities. These studies provide crucial data that informs decisions about whether to proceed with clinical trials and eventual human testing.

The potential applications of tert-butyl N-{3-(azetidin-3-yl)methyl-4-fluorophenyl}carbamate extend across multiple therapeutic areas. Its structural features suggest that it may be effective in treating neurological disorders, inflammatory conditions, and even certain types of cancer. By targeting specific biological pathways, this compound could offer novel treatment options for patients who currently have limited choices.

Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating laboratory findings into tangible medical breakthroughs. The development of tert-butyl N-{3-(azetidin-3-yl)methyl-4-fluorophenyl}carbamate exemplifies this partnership approach, where expertise from different disciplines converges to advance therapeutic innovation. Such collaborations are vital for pushing the boundaries of medical science and improving patient outcomes.

The future prospects for tert-butyl N-{3-(azetidin-3-yli)methyl}-4-fluorophen yl carbamate are bright, with ongoing research aimed at optimizing its pharmacological properties and exploring new applications. As our understanding of disease mechanisms continues to evolve, so too will our ability to design molecules like this one that target specific disease pathways with high precision.

In conclusion,tert-but yl N-{ 33 - ( az et id ine - 33 - ylm eth yl - 44 - fluoro ph en y l } car bam ate ( CAS No . 2229455 -51 -88 ) represents a significant advancement i n pharma ceutical chemis try . Its unique structur al feat ures , combi nation o f bi oactive moieties , an d promi sing pharma col ogical p otential make i t a valuable cандидат f or furthe r stu dies . With continued resea rch an d deve lopme nt, this com pound holds great promise f or improv ing huma n health an d trea ting a w ide ran ge o f m e dical co nditio ns .